2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid

• IUPAC Name: 2-(4,4-difluorocyclohexyl)-2-methoxyacetic acid
• InChI: InChI=1S/C9H14F2O3/c1-14-7(8(12)13)6-2-4-9(10,11)5-3-6/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key: YFFXKEWFZSRLCV-UHFFFAOYSA-N
• Canonical SMILES: COC(C1CCC(CC1)(F)F)C(=O)O
• Molecular Formula: C9H14F2O3
• Molecular Weight: 208.20 g/mol

Description

“2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid”, often referred to as DFCHA, is a cyclic amino acid derivative. It has a molecular weight of 178.18. The IUPAC name for this compound is (4,4-difluorocyclohexyl)acetic acid.

Molecular Structure Analysis

The InChI code for “2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid” is 1S/C8H12F2O2/c9-8(10)3-1-6(2-4-8)5-7(11)12/h6H,1-5H2,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. . The storage temperature for this compound is room temperature, and it should be sealed in a dry environment.

Scientific Research Applications

Organic Synthesis and Catalysis

One avenue of application lies in the realm of organic synthesis, where the efficiency of reactions and the development of new synthetic methodologies are of paramount importance. For instance, Cativiela et al. (2004) explored the use of sulfonic acid resin as a catalyst in the synthesis of rac-5-(4-hydroxyphenyl)hydantoin from p-hydroxymandelic acid and urea, highlighting alternative catalytic methods that could potentially be adapted for related compounds (Cativiela, J. García, B. Lázaro, J. Mayoral, & A. Pallarés, 2004). Similarly, Lashkari et al. (2018) demonstrated the use of trifluoroacetic acid in a one-pot, four-component domino reaction for synthesizing substituted dihydro 2-oxypyrroles, suggesting a potential role for difluorocyclohexyl analogs in complex organic reactions (Lashkari, M. Maghsoodlou, M. Karima, & M. Kangani, 2018).

Environmental Science and Pollution Treatment

In the field of environmental science, research on the degradation and treatment of toxic compounds is crucial. Ghoshdastidar and Tong (2013) investigated the use of membrane bioreactor technology for treating herbicides, such as 2,4-D and mecoprop, demonstrating the effectiveness of advanced treatment methods in breaking down toxic herbicides (Ghoshdastidar & A. Tong, 2013). This suggests a potential application for 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid in environmental remediation efforts, given its structural similarity to the compounds studied.

Analytical Chemistry

In analytical chemistry, the development of methods for detecting and quantifying chemical compounds is essential. Gu et al. (2021) established a method for determining methoxyacetic acid in urine, showcasing the importance of accurate and sensitive detection techniques for monitoring exposure to industrial chemicals (Gu, Y. Mei, W. Su, & J. Han, 2021). The methodologies and principles discussed could potentially be applied to the analysis of 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid in biological or environmental samples.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.